Cas no 1577026-29-9 (N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride)

• Product Name: N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride
• CAS No: 1577026-29-9
• MF: C₇H₁₃ClN₄O₂S
• MW: 252.721718549728
• CID: 5049286
• Update Time: 2025-10-23

N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride
• N-(azetidin-3-yl)-1-methylimidazole-4-sulfonamide;hydrochloride
• N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride

• Inchi： 1S/C7H12N4O2S.ClH/c1-11-4-7(9-5-11)14(12,13)10-6-2-8-3-6;/h4-6,8,10H,2-3H2,1H3;1H
• InChI Key： QFRABKJQYBOMAI-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CN(C)C=N1)(NC1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 84.4

Additional information on N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride

Research Brief on N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride (CAS: 1577026-29-9)

N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride (CAS: 1577026-29-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and imidazole sulfonamide scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride involves a multi-step process that ensures high yield and purity, as reported in recent patent filings and peer-reviewed publications. The compound's structural features, particularly the azetidine ring and the sulfonamide group, contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in disease pathways. Researchers have highlighted its role as a potential inhibitor of protein kinases, which are critical in cell signaling and proliferation.

Recent preclinical studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, in vitro assays have shown that N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride exhibits selective inhibition against certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further optimization and development. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for oral administration.

In the context of drug discovery, the compound's versatility is further underscored by its ability to serve as a building block for the synthesis of more complex molecules. Researchers have explored its use in fragment-based drug design, where its core structure is modified to enhance binding affinity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic applications, with several derivatives currently under investigation in early-stage clinical trials.

Despite its promising attributes, challenges remain in the development of N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through rigorous preclinical and clinical testing. However, the compound's unique chemical properties and biological activity make it a compelling candidate for further research. Future studies are expected to focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.

In conclusion, N-(Azetidin-3-yl)-1-methyl-1H-imidazole-4-sulfonamide hydrochloride (CAS: 1577026-29-9) represents a significant advancement in the field of medicinal chemistry. Its innovative structure and promising biological activity position it as a valuable tool for drug discovery and development. As research progresses, this compound may pave the way for new therapeutic options in oncology, immunology, and beyond. Continued collaboration and investment in its development will be crucial to unlocking its full potential.